Cas no 24732-10-3 (4-(aminomethyl)-n-methylaniline)

• Product Name: 4-(aminomethyl)-n-methylaniline
• CAS No: 24732-10-3
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1418954
• PubChem ID: 22958840
• Update Time: 2025-11-01

4-(aminomethyl)-n-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-n-methylaniline
• 4-Methylamino-benzylamin
• SureCN2290799
• AG-E-74248
• ACN-S003701
• CTK4F4281
• 4-METHYLAMINOBENZYLAMINE
• KB-242804
• 4-(aminomethyl)-N-methylbenzenamine
• 4-(Methylamino)benzenemethanamine
• AS-44227
• DB-294818
• 4-(Methylamino)benzylamine, [4-(Methylamino)phenyl]methylamine
• CHEMBL4084448
• DTXSID60629216
• AKOS011384428
• EN300-121870
• SCHEMBL2290799
• Z954985428
• BDBM50232696
• MFCD03410998
• Benzenemethanamine, 4-(methylamino)-
• 24732-10-3

• Inchi： 1S/C8H12N2/c1-10-8-4-2-7(6-9)3-5-8/h2-5,10H,6,9H2,1H3
• InChI Key： IEBOWSYQQIAQHO-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(aminomethyl)-n-methylaniline

Recent Advances in the Study of 4-(Aminomethyl)-N-Methylaniline (CAS: 24732-10-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(aminomethyl)-N-methylaniline (CAS: 24732-10-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic amine derivative serves as a key intermediate in the synthesis of various pharmacologically active molecules, including anticancer agents, antimicrobial compounds, and enzyme inhibitors. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-(aminomethyl)-N-methylaniline as a building block for novel kinase inhibitors. Researchers demonstrated that modifications at the aminomethyl group could significantly enhance binding affinity to specific kinase targets, offering new avenues for targeted cancer therapies. The study utilized molecular docking simulations and in vitro assays to validate the compound's potential, revealing promising IC50 values in the low micromolar range against several cancer cell lines.

In the realm of antimicrobial research, a team from the European Journal of Medicinal Chemistry reported the development of 4-(aminomethyl)-N-methylaniline derivatives with potent activity against multidrug-resistant bacterial strains. The structural flexibility of this compound allowed for the incorporation of various pharmacophores, resulting in molecules with improved membrane permeability and reduced cytotoxicity. These findings highlight the compound's potential in addressing the global challenge of antibiotic resistance.

Recent advances in synthetic methodology have also been reported, with several groups developing more efficient and environmentally friendly routes to produce 4-(aminomethyl)-N-methylaniline. A 2024 publication in Organic Process Research & Development described a novel catalytic system that achieves higher yields (up to 92%) while minimizing hazardous byproducts. This technological improvement could facilitate larger-scale production for pharmaceutical applications.

The pharmacokinetic properties of 4-(aminomethyl)-N-methylaniline derivatives have been the subject of ongoing investigation. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis published in Drug Metabolism and Disposition revealed favorable characteristics for several derivatives, including good oral bioavailability and acceptable metabolic stability. These findings support further preclinical development of compounds based on this chemical scaffold.

Looking forward, researchers are exploring the application of 4-(aminomethyl)-N-methylaniline in targeted drug delivery systems. Preliminary studies suggest that conjugation of this moiety to nanoparticles or antibody-drug conjugates could enhance tissue specificity and reduce off-target effects. As the field of precision medicine continues to advance, this compound and its derivatives are likely to play an increasingly important role in the development of next-generation therapeutics.